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For researchers, scientists, and professionals in material and drug development, the selection

of a polymer matrix is a critical decision that dictates the ultimate performance of a composite

material. This guide provides an objective comparison of two prominent thermosetting resins:

diallyl isophthalate (DAIP) and unsaturated polyester resins (UPR). We will delve into their

performance characteristics, supported by experimental data, to facilitate informed material

selection for advanced applications.

Diallyl isophthalate (DAIP) is a high-performance thermosetting resin known for its

exceptional thermal stability, low water absorption, and excellent electrical insulation properties,

making it a preferred choice for demanding electronic and aerospace applications.[1][2]

Unsaturated polyester resins (UPR) are more widely used due to their lower cost, ease of

processing, and good all-around mechanical properties and chemical resistance.[2][3] The

performance of both resin systems is significantly enhanced when reinforced with fibers, such

as glass fibers.

Performance Comparison: A Quantitative Overview
To provide a clear and concise comparison, the following tables summarize the key

mechanical, thermal, and electrical properties of DAIP and UPR, primarily focusing on their

performance in glass fiber-reinforced composites. It is important to note that the properties of

composites can vary significantly based on the specific resin formulation, curing conditions, and

the type and content of reinforcement.
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Mechanical Properties
Diallyl isophthalate composites are noted for their high strength and dimensional stability.[4]

When reinforced with short glass fibers, diallyl phthalate (DAP), a closely related resin often

used as a reference for DAIP, exhibits impressive mechanical strength.[5] Unsaturated

polyester composites also demonstrate good mechanical properties, which can be tailored by

adjusting the resin chemistry and reinforcement.[6][7]

Table 1: Comparison of Mechanical Properties of Glass Fiber-Reinforced DAIP and UPR

Composites

Property
Diallyl Isophthalate
(DAP, Short Glass
Fiber Filled)

Unsaturated
Polyester (E-Glass
Reinforced)

Test Standard

Tensile Strength 35 - 117 MPa[5]
28.25 - 78.83 MPa[6]

[7]
ASTM D3039

Flexural Strength 60 - 180 MPa[5]
44.65 - 119.23 MPa[6]

[7]
ASTM D790

Compressive Strength 130 - 200 MPa[5]
~55 MPa (neat resin)

[7]
ASTM D695

Izod Impact Strength

(Notched)
0.27 - 3.50 J/cm[5]

3.50 - 6.50 Joules

(total energy)[6][7]
ASTM D256

Hardness (Brinell) - 31.5 - 47 BHN[6][7] ASTM E10

Thermal Properties
DAIP resins are characterized by their superior heat resistance, making them suitable for high-

temperature applications.[4][8] They maintain their properties well at elevated temperatures.

Unsaturated polyester resins have a more moderate thermal performance, though specific

formulations can be optimized for improved heat resistance.[3]

Table 2: Comparison of Thermal Properties of DAIP and UPR Composites
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Property
Diallyl Isophthalate
(DAP)

Unsaturated
Polyester

Test Standard

Heat Deflection

Temperature @ 1.8

MPa

180 - 288 °C (Short

Glass Fiber Filled)[5]

~121.5 °C (with 30

wt% chopped glass

fiber)[3]

ASTM D648

Maximum Service

Temperature, Air

130 - 200 °C (Short

Glass Fiber Filled)[5]
- -

Thermal Conductivity

0.28 - 1.10 W/m-K

(Short Glass Fiber

Filled)[5]

~0.2 W/m·K (neat

resin)[9]
ASTM E1530

Electrical Properties
The excellent electrical insulating properties of DAIP are a key advantage, especially in high-

frequency applications.[8][10] These resins exhibit low dielectric constants and dissipation

factors, which are maintained even in humid conditions. Unsaturated polyester resins also

possess good electrical insulation properties, suitable for a wide range of general-purpose

electrical applications.[11]

Table 3: Comparison of Electrical Properties of DAIP and UPR Composites

Property
Diallyl Isophthalate
(DAP, Short Glass
Fiber Filled)

Unsaturated
Polyester

Test Standard

Dielectric Constant @

1 MHz
3.8 - 4.8[12][13] ~3.15[11] ASTM D150

Dissipation Factor @

1 MHz
0.003 - 0.030[13][14] - ASTM D150

Volume Resistivity
> 10^14 log

ohm.cm[13]
- ASTM D257

Dielectric Strength ~15 MV/m[13] 13.5 - 20 kV/mm[15] ASTM D149

Arc Resistance 130 - 240 sec[14] - ASTM D495
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Chemical Resistance
Both DAIP and UPR composites offer good resistance to a range of chemicals. DAIP is known

for its resistance to solvents, acids, and alkalis.[16] Isophthalic-based unsaturated polyesters,

in particular, exhibit good resistance to acids and mildly alkaline environments.[2][17] However,

both materials can be susceptible to degradation by certain organic solvents and strong alkalis.

[3][18]

Table 4: General Chemical Resistance Profile

Chemical Agent Diallyl Isophthalate (DAP)
Unsaturated Polyester
(Isophthalic)

Acids (dilute) Good to Excellent Good to Excellent[19]

Alkalis (dilute) Good Good[19]

Organic Solvents
Generally Good, some swelling

may occur

Varies, susceptible to some

polar organic solvents[3]

Water/Humidity Excellent (low absorption)[10] Good[20]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reliability. Below are summaries of the key experimental protocols.

Mechanical Property Testing
Tensile Testing (ASTM D3039): This test determines the in-plane tensile properties of

polymer matrix composites. A flat, rectangular specimen is mounted in the grips of a

universal testing machine and subjected to a constant rate of strain until failure.[6][21] Load

and strain are recorded to calculate tensile strength, modulus of elasticity, and elongation at

break.[22][23]

Thermal Analysis
Differential Scanning Calorimetry (DSC) (ASTM D3418): DSC is used to measure thermal

transitions such as the glass transition temperature (Tg), melting temperature (Tm), and
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crystallization temperature (Tc).[9][24] A small sample is heated or cooled at a controlled

rate, and the heat flow to or from the sample is compared to a reference to identify these

transitions.[13][25] This technique is also valuable for studying the curing of thermosetting

resins.[24]

Chemical Resistance Evaluation
Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents (ASTM

D543): This standard outlines procedures for assessing the chemical resistance of plastics.

[26][27] The most common method, Practice A (Immersion Test), involves fully immersing

test specimens in a chemical reagent for a specified time and at a specific temperature.[8]

[28] After exposure, changes in weight, dimensions, appearance, and mechanical properties

are measured and compared to unexposed control specimens.[11]

Curing Mechanisms and Process Visualization
The performance of thermoset composites is intrinsically linked to their cross-linked network

structure, which is formed during the curing process.

Diallyl Isophthalate Curing Pathway
The curing of diallyl isophthalate proceeds via a free-radical polymerization of its two allyl

groups.[1] This process is typically initiated by a peroxide initiator at elevated temperatures.

The polymerization involves a complex mechanism that includes cyclization, branching, and

ultimately, the formation of a highly cross-linked, three-dimensional network.[29]
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Caption: Curing mechanism of Diallyl Isophthalate.

Unsaturated Polyester Resin Curing Pathway
Unsaturated polyester resins are typically cured through a free-radical copolymerization with a

reactive diluent, most commonly styrene.[3] The process, initiated by a peroxide and often

accelerated by a promoter, involves the reaction of the styrene monomer with the unsaturated

double bonds along the polyester chains. This creates cross-links between the polymer chains,

forming a rigid 3D network.[5] The reaction can proceed through stages, including the formation

of microgels which then coalesce into a macrogel.
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Caption: Curing mechanism of Unsaturated Polyester Resin with Styrene.

Logical Framework for Material Selection
The choice between DAIP and UPR for a composite application depends on a careful

evaluation of performance requirements versus cost. The following diagram illustrates a logical

workflow for this decision-making process.
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Caption: Decision workflow for selecting between DAIP and UPR.

Conclusion
In summary, diallyl isophthalate composites offer superior performance in terms of thermal

stability and electrical insulation, making them the material of choice for high-stakes
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applications where these properties are paramount. However, this performance comes at a

higher cost. Unsaturated polyester resins provide a more economical solution with a good

balance of mechanical, thermal, and chemical resistance properties, suitable for a broader

range of applications. The quantitative data and experimental methodologies presented in this

guide are intended to provide a solid foundation for researchers and professionals to make

informed decisions in the development of advanced composite materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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